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Cat. No.: B1165021 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
OTNE (1-(1,2,3,4,5,6,7,8-Octahydro-2,3,8,8-tetramethyl-2-naphthalenyl)ethanone), a synthetic

fragrance ingredient widely known by its trade name Iso E Super, is a common component in a

vast array of consumer products. Its complex isomeric nature and widespread use necessitate

robust analytical methods for its quantification in various matrices, from environmental samples

to cosmetic formulations. This technical guide provides a comprehensive overview of the

commercially available 13C-labeled internal standard, OTNE-13C3, its suppliers, and detailed

methodologies for its application in quantitative analysis.

Commercial Availability and Suppliers
OTNE-13C3 is available from a limited number of specialized chemical suppliers. The primary

identified supplier is MedChemExpress (MCE). While other vendors may offer the compound,

MCE provides the most readily accessible technical data.

Table 1: OTNE-13C3 Supplier and Specifications

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b1165021?utm_src=pdf-interest
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1165021?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Supplier
Product
Number

Chemic
al Name

Formula

Molecul
ar
Weight (
g/mol )

Purity
Solubilit
y

Isotopic
Enrichm
ent

MedChe

mExpres

s

HY-

W156840

S

ethanone

, 1-

(1,2,3,4,5

,6,7,8-

octahydr

o-2,3,8,8-

tetrameth

yl-2-

naphthal

enyl)-13

C3

C₁₃¹³C₃H

₂₆O
237.38 >98%

10 mM in

DMSO

Not

specified

Note: Isotopic enrichment is a critical parameter for isotopically labeled standards. While not

explicitly stated in the readily available documentation, it is imperative for researchers to

request a Certificate of Analysis (CoA) from the supplier to obtain this vital information before

use in quantitative assays.

Physicochemical Properties of OTNE (Unlabeled)
The physical and chemical properties of the unlabeled OTNE are relevant for developing

analytical methods. It's important to note that OTNE is a mixture of isomers, with the beta-

isomer being the most abundant.

Table 2: Physicochemical Properties of OTNE
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Property Value

CAS Number 54464-57-2 (for the beta-isomer)

Appearance Colorless to pale yellow liquid

Odor Woody, ambery

Boiling Point ~312 °C

Density ~0.965 g/cm³

logP (o/w) 5.7

Experimental Protocols: Quantitative Analysis of
OTNE using OTNE-13C3 by Isotope Dilution GC-MS
Isotope dilution mass spectrometry (IDMS) is the gold standard for accurate quantification of

organic molecules in complex matrices. The use of a stable isotope-labeled internal standard,

such as OTNE-13C3, compensates for sample matrix effects and variations in extraction

efficiency and instrument response.

Principle
A known amount of the isotopically labeled internal standard (OTNE-13C3) is added to the

sample containing the unlabeled analyte (OTNE) at the beginning of the sample preparation

process. The sample is then extracted, purified, and analyzed by Gas Chromatography-Mass

Spectrometry (GC-MS). By measuring the ratio of the signal from the analyte to the signal from

the internal standard, the concentration of the analyte in the original sample can be accurately

determined.

Sample Preparation: Extraction of OTNE from Cosmetic
Creams
Materials:

Cosmetic cream sample

OTNE-13C3 internal standard solution (in a suitable solvent like methanol or acetonitrile)
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Dichloromethane (DCM)

Anhydrous sodium sulfate

Centrifuge tubes (50 mL)

Vortex mixer

Centrifuge

Rotary evaporator or nitrogen evaporator

Procedure:

Weigh approximately 1 g of the cosmetic cream sample into a 50 mL centrifuge tube.

Spike the sample with a known amount of OTNE-13C3 internal standard solution. The

amount should be chosen to be in a similar concentration range as the expected OTNE

concentration in the sample.

Add 10 mL of DCM to the centrifuge tube.

Vortex the mixture vigorously for 2 minutes to ensure thorough mixing and extraction.

Centrifuge the mixture at 4000 rpm for 10 minutes to separate the organic and aqueous/solid

phases.

Carefully transfer the DCM (bottom layer) to a clean tube.

Repeat the extraction (steps 3-6) two more times with fresh DCM.

Combine the DCM extracts and pass them through a column containing anhydrous sodium

sulfate to remove any residual water.

Concentrate the extract to a final volume of 1 mL using a rotary evaporator or a gentle

stream of nitrogen.

The extract is now ready for GC-MS analysis.
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GC-MS Analysis
Instrumentation:

Gas chromatograph coupled with a mass spectrometer (GC-MS)

Capillary column suitable for fragrance analysis (e.g., HP-5ms, DB-5ms)

GC Conditions (Example):

Injector Temperature: 250 °C

Injection Mode: Splitless

Carrier Gas: Helium at a constant flow of 1.0 mL/min

Oven Temperature Program:

Initial temperature: 70 °C, hold for 2 minutes

Ramp: 10 °C/min to 280 °C

Hold: 5 minutes at 280 °C

Transfer Line Temperature: 280 °C

MS Conditions (Example):

Ionization Mode: Electron Ionization (EI) at 70 eV

Ion Source Temperature: 230 °C

Acquisition Mode: Selected Ion Monitoring (SIM)

Selected Ions for Monitoring:
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Compound Quantifier Ion (m/z) Qualifier Ion(s) (m/z)

OTNE (unlabeled) 219 (M-15) 177, 234 (M)

OTNE-13C3 (labeled) 222 (M-15) 180, 237 (M)

Note: The exact ions and their relative abundances should be confirmed by analyzing the

individual standards.

Data Analysis and Quantification
Integrate the peak areas of the quantifier ions for both unlabeled OTNE and the OTNE-13C3

internal standard.

Calculate the response factor (RF) using a calibration curve prepared with known

concentrations of OTNE and a constant concentration of OTNE-13C3.

RF = (Area_analyte / Area_IS) / (Concentration_analyte / Concentration_IS)

Calculate the concentration of OTNE in the sample using the following formula:

Concentration_analyte = (Area_analyte / Area_IS) * (Concentration_IS / RF)

Signaling Pathways and Biological Interactions
OTNE is primarily recognized for its olfactory properties and is not known to be a ligand for

specific signaling pathways in the same manner as endogenous signaling molecules. Its

biological interactions are mainly studied in the context of toxicology and dermatology.

Skin Sensitization: OTNE has been identified as a potential skin sensitizer in some

individuals, leading to allergic contact dermatitis. The mechanism is thought to involve the

formation of haptens by the reaction of OTNE or its metabolites with skin proteins, which

then elicit an immune response.

Metabolism: In vivo studies have shown that OTNE can be metabolized through various

pathways, including oxidation and conjugation, to facilitate its excretion. The metabolites are

generally more polar than the parent compound.
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Toxicology: Extensive toxicological studies have been conducted on OTNE to assess its

safety for use in consumer products. These studies have evaluated its potential for acute

toxicity, skin and eye irritation, and genotoxicity.

The following diagram illustrates a simplified logical workflow for the toxicological assessment

of a fragrance ingredient like OTNE.

Logical Workflow for Toxicological Assessment of OTNE
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Caption: Toxicological assessment workflow for OTNE.

Conclusion
OTNE-13C3 is an essential tool for the accurate and precise quantification of the widely used

fragrance ingredient OTNE. This guide provides a starting point for researchers by identifying a

commercial supplier and outlining a detailed experimental protocol for its use in isotope dilution

GC-MS analysis. While information on its direct interaction with specific signaling pathways is

limited, understanding its toxicological profile is crucial for risk assessment. For any quantitative

work, obtaining a Certificate of Analysis with the specified isotopic enrichment of OTNE-13C3 is

a critical first step.

To cite this document: BenchChem. [In-Depth Technical Guide to OTNE-13C3: Commercial
Availability, Analysis, and Application]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1165021#commercial-availability-and-suppliers-of-
otne-13c3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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